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Compound of Interest

Compound Name: L-Alanine isopropyl ester

Cat. No.: B3007622

This document provides a detailed protocol for the synthesis of L-Alanine isopropyl ester
hydrochloride, a key intermediate in the production of various pharmaceuticals, including
antiviral medications like Sofosbuvir.[1] The described method is based on the Fischer-Speier
esterification of L-Alanine with isopropanol, utilizing thionyl chloride as a catalyst. This process
is widely adopted for its efficiency and high yield.[2][3]

L-Alanine isopropyl ester hydrochloride is a white crystalline powder soluble in water and
ethanol.[1] Its chemical formula is C6H14CINO2, and it has a molecular weight of 167.64 g/mol
[1][4] The primary application of this compound is in organic synthesis, where it serves as a
crucial building block for complex molecules in the pharmaceutical and agrochemical
industries.[1]

Experimental Data Summary

The following table summarizes quantitative data from various reported syntheses of L-Alanine
isopropyl ester hydrochloride, showcasing the scalability and consistency of the method.
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Parameter Example 1[2] Example 2[2] Example 3[2] Example 4[3]
_ 17.8 g (200
L-Alanine 89 g (1 mol) 89 g (1 mol) 89 kg
mmol)
Isopropanol 90 mL 135 mL 180 L 700 mL
, _ 29 mL (400
Thionyl Chloride 4.36 mL 5.09 mL 581L
mmol)
) 4.8 g Silicon ] N/A (HCI salt of
Catalyst 5 g Alumina o 10 kg Alumina _
Dioxide L-alanine used)
. Room
Reaction Temp. 40 °C 40 °C 40 °C
Temperature
Reaction Time 24 hours 24 hours 24 hours Overnight
Final Product
153.89 g 155.67 g 166.27 kg 29.2¢
Mass
Purity 99.1% 99.4% 99.2% Not Specified
Yield 90.85% 92.13% 93.7% 87%

Experimental Protocol

This protocol details the step-by-step synthesis of L-Alanine isopropyl ester hydrochloride.

Materials:

L-Alanine

Isopropanol (anhydrous)

Thionyl chloride (SOCI2)

Alumina (or other suitable catalyst)[2]

2N Hydrochloric Acid (HCI)
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» Diethyl ether

e Deionized water

Equipment:

e Reaction vessel with stirring mechanism (e.g., magnetic stirrer or overhead stirrer)

e Dropping funnel

e Thermometer

o Heating mantle or water bath

e pH meter or pH strips

« Rotary evaporator

e Bichner funnel and flask for filtration

o Centrifuge (optional)[2]

o Standard laboratory glassware

e Fume hood

Safety Precautions:

e This experiment should be performed in a well-ventilated fume hood as thionyl chloride is
corrosive, an irritant, and reacts violently with water.[5]

o Personal protective equipment (PPE), including safety goggles, lab coat, and acid-resistant
gloves, must be worn at all times.

» Handle thionyl chloride with extreme care and avoid inhalation of its vapors.

Procedure:
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Reaction Setup: In a clean, dry reaction vessel, combine isopropanol and a catalytic amount
of alumina.[2] Begin stirring the mixture.

Addition of Thionyl Chloride: Cool the isopropanol/alumina mixture and slowly add thionyl
chloride dropwise while maintaining a low temperature.[2][5] Stir for approximately 5 minutes
after the addition is complete.[2]

Addition of L-Alanine: Add L-Alanine to the reaction mixture in portions.[2]

Esterification Reaction: Stir the suspension at a controlled temperature (e.g., 20°C) and then
heat to around 40°C for 24 hours to facilitate the esterification.[2]

pH Adjustment: After the reaction is complete, cool the solution. Slowly add 2N HCI dropwise
to adjust the pH to an acidic value (e.g., 5.5-6.0).[2]

Concentration: Gently heat the solution to approximately 45°C for about an hour and then
concentrate the mixture using a rotary evaporator to remove excess isopropanol and water.

[2]

Crystallization: Cool the concentrated solution to room temperature (around 20-25°C).[2] Add
diethyl ether to the solution while stirring to induce crystallization of the L-Alanine isopropyl
ester hydrochloride.[2] Continue stirring for a couple of hours to maximize crystal formation.

Isolation and Purification: Isolate the crystalline product by filtration using a Bichner funnel
or by centrifugation.[2] Wash the crystals with a small amount of cold diethyl ether to remove
any remaining impurities.

Drying: Dry the purified L-Alanine isopropyl ester hydrochloride product under vacuum to
obtain a fine, white powder.

Visualizations

Experimental Workflow for the Synthesis of L-Alanine Isopropyl Ester Hydrochloride
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1. Mix Isopropanol, Thionyl Chloride,
and Catalyst

2. Add L-Alanine

3. Esterification Reaction
(40°C, 24h)

4. pH Adjustment with 2N HCI

[5. Concentration under Reduced Pressure]

6. Crystallization with Diethyl Ether

7. Isolation by Filtration/Centrifugation

8. Drying under Vacuum

Final Product:
L-Alanine Isopropyl Ester Hydrochloride

Click to download full resolution via product page

Caption: Workflow of L-Alanine Isopropyl Ester Hydrochloride Synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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